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Compound of Interest

Compound Name: Sodium formate-13C,d1

Cat. No.: B15557803 Get Quote

Technical Support Center: Sodium Formate-
13C,d1 Dissolution
Welcome to the technical support center for ensuring the complete dissolution of Sodium
Formate-13C,d1. This guide provides researchers, scientists, and drug development

professionals with detailed troubleshooting advice and frequently asked questions to ensure

successful experimental preparation. The physical and chemical properties of isotopically

labeled compounds are generally indistinguishable from their unlabeled counterparts, meaning

the following solubility data for sodium formate is directly applicable to Sodium Formate-
13C,d1.[1]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Sodium Formate-13C,d1?

A1: Sodium Formate-13C,d1 is highly soluble in water due to its polar, ionic nature.[2][3]

Water molecules effectively attract and surround the sodium (Na+) and formate (HCOO-) ions,

leading to rapid dissolution.[2] It is also soluble in glycerol and slightly soluble in alcohol, but

insoluble in ether.[4] For most applications, high-purity (e.g., LC-MS grade) water is the

recommended solvent.

Q2: How does temperature affect the solubility of Sodium Formate-13C,d1?
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A2: The solubility of sodium formate in water is strongly dependent on temperature.[2][5] As the

temperature increases, its solubility also increases significantly.[2][3][5][6][7] This is because

higher temperatures provide more kinetic energy to the solvent molecules, which helps

overcome the intermolecular forces within the solid crystalline structure.[5]

Q3: My Sodium Formate-13C,d1 is not dissolving completely. What are the common causes

and how can I fix it?

A3: Incomplete dissolution can arise from several factors. Please refer to the troubleshooting

guide below for a systematic approach to resolving this issue. Common causes include

exceeding the solubility limit at a given temperature, insufficient mixing, or potential impurities

in the solvent or the compound itself.[6][7]

Q4: How should I prepare a stock solution and ensure its stability?

A4: To prepare a stable stock solution, it is crucial to use a high-purity solvent and store the

solution properly. Saturated solutions are stable against microbial degradation, but diluted

solutions can biodegrade.[8][9] For long-term stability, store solutions in tightly sealed

containers in a cool, dry place away from light and heat.[10] Aqueous solutions of sodium

formate are mildly basic.[10]

Solubility Data
The solubility of sodium formate in water increases markedly with temperature. The table below

summarizes quantitative data from various sources for easy comparison.

Temperature (°C) Solubility (g / 100 mL H₂O) Reference

20 ~55 [11]

20 ~72 [6]

20 ~97 [5][12]

100 ~160 [12]

100 ~179 [5]
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Note: Discrepancies in reported values at 20°C may be due to different experimental conditions

or measurement techniques.

Experimental Protocol: Preparation of a 1 Molar
Stock Solution
This protocol details the preparation of a 1 Molar (1 M) stock solution of Sodium Formate-
13C,d1 (Molar Mass: ~69.01 g/mol ).

Materials:

Sodium Formate-13C,d1 powder

High-purity, deionized water

Calibrated analytical balance

Volumetric flask (e.g., 10 mL)

Spatula and weighing paper

Pipette

Vortex mixer or sonicator

Procedure:

Calculation: Weigh approximately 0.6901 g of Sodium Formate-13C,d1 powder onto

weighing paper using an analytical balance.

Transfer: Carefully transfer the weighed powder into a 10 mL volumetric flask.

Initial Dissolution: Add approximately 7-8 mL of deionized water to the flask.

Mixing: Swirl the flask gently to dissolve the powder. If dissolution is slow, use a vortex mixer

or sonicate the solution for 5-10 minutes.[13][14] Gentle warming of the solution can also aid

dissolution.[5][14]
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Final Volume: Once the solid is completely dissolved, allow the solution to return to room

temperature. Carefully add deionized water to the flask until the bottom of the meniscus

reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a sterile, tightly sealed container. Store at 2-8°C for short-

term use or aliquot and freeze for long-term storage. Properly stored solutions have a shelf

life of up to 2 years.[10]

Visual Guides
Troubleshooting Dissolution Issues
This workflow provides a step-by-step process for diagnosing and solving problems with

incomplete dissolution.

Workflow for Troubleshooting Incomplete Dissolution
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Click to download full resolution via product page

Caption: A logical workflow for troubleshooting incomplete dissolution.

Factors Affecting Sodium Formate Solubility
Several interrelated factors influence the dissolution of sodium formate in aqueous solutions.

Understanding these can help optimize your experimental setup.

Key Factors Influencing Solubility
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Caption: Factors that directly influence the solubility of sodium formate.

Role in One-Carbon Metabolism
Sodium Formate-13C,d1 is a valuable tracer for studying one-carbon metabolism. Formate is

a key intermediate in this pathway, linking mitochondrial and cytosolic processes.[15][16][17] It

serves as a one-carbon source for the synthesis of purines and thymidylate, which are

essential for DNA replication and repair.[15][16]
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Caption: The role of formate as a key intermediate in one-carbon metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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